Cas no 1352152-46-5 (5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one)

• Product Name: 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one
• CAS No: 1352152-46-5
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD23135714
• CID: 1038614
• Update Time: 2025-05-19

5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one
• 5-bromo-3-fluoro-1-methylpyridin-2-one
• 2(1H)-Pyridinone,5-bromo-3-fluoro-1-methyl-
• MQHMCILGEDOEQQ-UHFFFAOYSA-N
• 6288AA
• AK100448
• ST24023943
• 5-bromo-3-fluoro-1-methyl-1,2-dihydropyridin-2-one
• Z2169086459

• MDL： MFCD23135714
• Inchi： 1S/C6H5BrFNO/c1-9-3-4(7)2-5(8)6(9)10/h2-3H,1H3
• InChI Key： MQHMCILGEDOEQQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N(C)C=1)=O)F

Computed Properties

• Exact Mass: 204.95400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 234
• Topological Polar Surface Area: 20.3

Experimental Properties

• PSA: 22.00000
• LogP: 1.28690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one

Introduction to 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one (CAS No. 1352152-46-5)

5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one, identified by its Chemical Abstracts Service (CAS) number 1352152-46-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridinone class, characterized by a pyridine ring substituted with bromine, fluorine, and a methyl group, along with a carbonyl functional group at the 2-position. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The structural composition of 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one includes a bromine atom at the 5-position, a fluorine atom at the 3-position, and a methyl group at the 1-position of the pyridine ring. The presence of these halogen atoms and the carbonyl group enhances its reactivity, making it a versatile intermediate in organic synthesis. The bromine substituent, in particular, is often utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The fluorine atom introduces electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds. Fluorinated pyridines are well-documented for their ability to improve metabolic stability, binding affinity, and oral bioavailability. These attributes have made 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one a preferred building block in drug discovery programs targeting various therapeutic areas.

In recent years, 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one has been explored in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. For instance, studies have demonstrated its potential in inhibiting key enzymes such as isocitrate dehydrogenase (IDH) and lactate dehydrogenase (LDH), which play critical roles in tumor metabolism. The halogenated pyridinone core has been shown to interact effectively with the active sites of these enzymes, leading to potent inhibitory effects.

Moreover, the compound has been investigated for its antimicrobial properties. The combination of bromine and fluorine substituents imparts enhanced bioactivity against Gram-positive and Gram-negative bacteria. Research indicates that derivatives of 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one exhibit promising activity against multidrug-resistant strains, making them attractive candidates for novel antibiotics.

The synthesis of 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce bromine and fluorine atoms, followed by functional group transformations to achieve the desired pyridinone structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its widespread use in research and industrial applications.

Recent advancements in computational chemistry have further highlighted the utility of 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one as a pharmacophore. Molecular docking studies have revealed its potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches have accelerated the design of novel derivatives with optimized pharmacological profiles.

The pharmaceutical industry has also leveraged 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one in the development of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier makes it an attractive scaffold for neuroactive compounds. Preliminary studies suggest that derivatives of this compound exhibit potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter pathways.

In conclusion, 5-Bromo-3-fluoro-1-methylpyridin-2(1H)-one (CAS No. 1352152-46-5) is a multifaceted compound with significant applications in pharmaceutical research and drug development. Its unique structural features and versatile reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, this compound is poised to remain a cornerstone in medicinal chemistry innovation.